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Compound of Interest

Compound Name: Isonicotinaldehyde 2-pyridin

Cat. No.: B2793525 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical

properties of isonicotinaldehyde (also known as pyridine-4-carboxaldehyde). The information is

intended for researchers, scientists, and professionals in the field of drug development and

organic synthesis. This document summarizes key quantitative data, outlines detailed

experimental protocols, and presents visual diagrams to illustrate fundamental processes.

Core Physical and Chemical Properties
Isonicotinaldehyde is a colorless to yellow or brown oily liquid that is soluble in water and ether.

[1][2][3][4] It is an aromatic aldehyde with a pyridine ring, which imparts basic properties to the

molecule. It is sensitive to air and light and should be stored accordingly.[5][6]

Table 1: Physical Properties of Isonicotinaldehyde
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Property Value Reference(s)

Molecular Formula C₆H₅NO [1]

Molecular Weight 107.11 g/mol [1][7]

Appearance
Colorless to clear brown-yellow

liquid
[1][3]

Melting Point -4 to -2 °C [1][3]

Boiling Point
198 °C (at 760 mmHg); 71-73

°C (at 10 mmHg)
[1][3][8]

Density 1.137 g/mL at 20 °C [1][3]

Refractive Index (n²⁰/D) 1.544 [1][3]

Solubility
20 g/L in water (20 °C);

Soluble in ether
[1][3]

Vapor Pressure 0.02 hPa at 20 °C [1]

Flash Point 130 °F (54 °C) [1]

pKa 4.72 [8]

Table 2: Identification and Registration
Identifier Value Reference(s)

IUPAC Name Pyridine-4-carbaldehyde [8][9]

Synonyms
4-Formylpyridine, Isonicotinic

aldehyde
[5][7][9]

CAS Number 872-85-5 [1][9]

EC Number 212-832-3 [8]

Experimental Protocols
Synthesis: Oxidation of 4-Picoline
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The industrial synthesis of isonicotinaldehyde is primarily achieved through the catalytic

oxidation of 4-picoline (4-methylpyridine).[1][3]

General Procedure: A vapor-phase oxidation process is commonly employed. A mixture of 4-

picoline and air is passed over a heated catalyst bed.[1][3] Vanadium-molybdenum catalysts

are often used for this transformation.[3] The reaction is typically carried out at elevated

temperatures, for instance, around 400 °C.[3] The resulting product stream, containing

isonicotinaldehyde, is then cooled and subjected to purification processes.

Start: 4-Picoline and Air

Vapor-Phase Reactor
(Vanadium-Molybdenum Catalyst, ~400°C)

Condensation and Cooling

Purification
(e.g., Distillation)

Final Product:
Isonicotinaldehyde
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Fig. 1: Synthesis Workflow of Isonicotinaldehyde.

Purification: Bisulfite Adduct Formation and
Regeneration
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A common and effective method for purifying aldehydes, including aromatic aldehydes like

isonicotinaldehyde, involves the formation of a bisulfite adduct, which is a salt. This allows for

separation from non-aldehyde impurities. The aldehyde can then be regenerated from the

adduct.[6][10][11]

Protocol:

Adduct Formation: The crude mixture containing isonicotinaldehyde is dissolved in a water-

miscible solvent like methanol.[1][5][10] A freshly prepared saturated aqueous solution of

sodium bisulfite (NaHSO₃) is then added, and the mixture is shaken vigorously.[5][10] The

bisulfite anion adds to the carbonyl carbon, forming the solid bisulfite adduct.

Extraction: Water and an immiscible organic solvent are added to the mixture. The water-

soluble bisulfite adduct partitions into the aqueous layer, while non-aldehyde impurities

remain in the organic layer.[1][5] The layers are then separated.

Regeneration of Aldehyde: The aqueous layer containing the bisulfite adduct is isolated. An

organic solvent is added, followed by the dropwise addition of a base, such as sodium

hydroxide (NaOH), until the pH is strongly basic.[10] This reverses the reaction, regenerating

the pure isonicotinaldehyde, which is then extracted into the organic layer. The organic layer

can be dried and the solvent evaporated to yield the purified product.
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Fig. 2: Purification via Bisulfite Adduct Formation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b2793525?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2793525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Characterization: Spectroscopic Methods
The structure and purity of isonicotinaldehyde are typically confirmed using a combination of

spectroscopic techniques.

¹H NMR Spectroscopy: The proton NMR spectrum of isonicotinaldehyde shows characteristic

signals for the aldehydic proton and the protons on the pyridine ring.

Aldehydic Proton (CHO): Highly deshielded, appearing as a singlet in the range of δ 9.5-10.5

ppm.[12][13][14]

Pyridine Ring Protons: The protons on the pyridine ring typically appear in the aromatic

region (δ 7.0-9.0 ppm).[12] Due to the electron-withdrawing nature of the aldehyde group

and the nitrogen atom, the protons ortho to the aldehyde (at positions 3 and 5) and the

protons meta to the aldehyde (at positions 2 and 6) will have distinct chemical shifts. For

instance, in CDCl₃, signals may be observed around δ 10.11 (s, 1H, CHO), δ 8.90 (d, 2H),

and δ 7.72 (d, 2H).[12]

¹³C NMR Spectroscopy: The carbon NMR spectrum provides key information about the carbon

framework.

Carbonyl Carbon (C=O): The signal for the carbonyl carbon of an aldehyde is

characteristically found far downfield, typically in the range of δ 190-200 ppm.[15][16]

Pyridine Ring Carbons: The carbons of the pyridine ring will appear in the aromatic region (δ

120-160 ppm).

Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying the key functional groups.

C=O Stretch: A strong, sharp absorption band characteristic of the carbonyl group in an

aromatic aldehyde appears in the region of 1685-1710 cm⁻¹.[2][9][17]

C-H Stretch (Aldehyde): A pair of medium intensity bands are often observed around 2830-

2695 cm⁻¹, which are characteristic of the C-H bond of the aldehyde group.[2][18]

Aromatic C=C and C=N Stretches: Medium to weak absorptions in the 1450-1600 cm⁻¹

region are indicative of the pyridine ring.[9]
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Mass Spectrometry (MS): Electron ionization mass spectrometry (EI-MS) of isonicotinaldehyde

will show a molecular ion peak (M⁺) corresponding to its molecular weight (m/z = 107).

Common fragmentation patterns for aldehydes include the loss of a hydrogen atom (M-1) or the

loss of the formyl group (M-29).[19][20][21]

Chemical Reactivity and Applications
Isonicotinaldehyde undergoes reactions typical of aromatic aldehydes, making it a versatile

building block in organic synthesis.[3]

Schiff Base Formation: Isonicotinaldehyde readily reacts with primary amines in a condensation

reaction to form imines, also known as Schiff bases.[22][23] This reaction is often catalyzed by

a small amount of acid.[23] The formation of a Schiff base is a reversible process.[23]

Reductive Amination: In a one-pot reaction, isonicotinaldehyde can react with an amine in the

presence of a mild reducing agent, such as sodium cyanoborohydride (NaBH₃CN) or sodium

triacetoxyborohydride (NaBH(OAc)₃), to form a secondary or tertiary amine.[4][24][25][26] This

process involves the in-situ formation of an imine or iminium ion, which is then immediately

reduced.[25]

Isonicotinaldehyde
(Py-CHO)

Schiff Base (Imine)
(Py-CH=N-R)

+ R-NH₂

- H₂O

Primary Amine
(R-NH₂)

Water
(H₂O)
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Fig. 3: General Reaction for Schiff Base Formation.

Other Reactions and Applications: Isonicotinaldehyde is a precursor in the synthesis of various

compounds, including:

The anti-Alzheimer's drug Donepezil.[1]
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Isoniazid, an important antitubercular drug, can be synthesized from derivatives of

isonicotinaldehyde.[27]

It is used to synthesize γ,β-unsaturated amides, meso-substituted A₃-corroles, and N-(4-

pyridylmethyl)-L-valine for the construction of zinc metal-organic frameworks (Zn-MOFs).[3]

It can be used to prepare 4'-pyridyl terpyridines, which have potential applications as

anticancer and antimicrobial agents.[3]

It is also used to synthesize 4-pyridinecarboxaldehyde thiosemicarbazone, which acts as a

corrosion inhibitor for mild steel.[3]

Safety and Handling
Isonicotinaldehyde is classified as an irritant, causing irritation to the eyes, respiratory system,

and skin.[1] It is also a combustible liquid.[28] Vapors may form explosive mixtures with air.[5]

Handling Precautions:

Handle in a well-ventilated area, preferably in a fume hood.[10]

Avoid contact with skin and eyes. Wear appropriate personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat.[5]

Keep away from sources of ignition, heat, sparks, and open flames.[5][11]

Store in a tightly closed container in a cool, dry place, away from direct sunlight.[5][28] It is

recommended to store under an inert atmosphere (e.g., nitrogen) and refrigerated (2-8 °C).

[3][5][29]

Incompatible Materials: Isonicotinaldehyde is incompatible with strong oxidizing agents, strong

acids, strong bases, and strong reducing agents.[5][28]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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